1-(5-Amino-2-fluoro-phenyl)hexahydropyrimidine-2,4-dione

• Molecular Formula: C10H10FN3O2
• Molecular Weight: 223.20 g/mol
• IUPAC Name: 1-(5-amino-2-fluorophenyl)-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C10H10FN3O2/c11-7-2-1-6(12)5-8(7)14-4-3-9(15)13-10(14)16/h1-2,5H,3-4,12H2,(H,13,15,16)
• InChI Key: LXGQFEUCAWYEDB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)NC1=O)C2=C(C=CC(=C2)N)F

Description

1-(5-Amino-2-fluoro-phenyl)hexahydropyrimidine-2,4-dione is a heterocyclic compound that features a pyrimidine ring substituted with an amino group and a fluorine atom

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(5-Amino-2-fluoro-phenyl)hexahydropyrimidine-2,4-dione typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 5-amino-2-fluorobenzaldehyde with urea in the presence of a base, followed by cyclization to form the desired pyrimidine ring .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-(5-Amino-2-fluoro-phenyl)hexahydropyrimidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products: The major products formed from these reactions include various substituted pyrimidine derivatives, which can have different functional groups depending on the reagents and conditions used .

Scientific Research Applications

1-(5-Amino-2-fluoro-phenyl)hexahydropyrimidine-2,4-dione has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated as a potential therapeutic agent due to its ability to interact with various biological targets.

Industry: The compound is used in the development of new materials and as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(5-Amino-2-fluoro-phenyl)hexahydropyrimidine-2,4-dione involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in DNA replication, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

Pyrimidine-2,4-dione derivatives: These compounds share the pyrimidine core structure and exhibit similar chemical properties.

Fluorinated aromatic compounds: These compounds contain fluorine atoms on aromatic rings, contributing to their unique reactivity and biological activity.

Uniqueness: 1-(5-Amino-2-fluoro-phenyl)hexahydropyrimidine-2,4-dione is unique due to the presence of both an amino group and a fluorine atom on the aromatic ring, which can significantly influence its chemical reactivity and biological activity. This combination of functional groups makes it a valuable compound for various applications in medicinal chemistry and drug development .